
An In-depth Technical Guide to Intermetallic
Compounds in the Cobalt-Tungsten System

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cobalt;tungsten

Cat. No.: B14726072 Get Quote

This technical guide provides a comprehensive overview of the intermetallic compounds found

in the cobalt-tungsten (Co-W) binary system. It is intended for researchers, scientists, and

materials engineers. This document details the crystallographic, mechanical, and magnetic

properties of the key intermetallic phases, along with detailed experimental protocols for their

synthesis and characterization.

Introduction to Co-W Intermetallic Compounds
Intermetallic compounds are ordered solid-state compounds formed between two or more

metallic elements.[1] They are known for their high melting points and hardness, though they

are often brittle.[1][2] In the Co-W system, the primary intermetallic compounds of interest are

Co₃W and Co₇W₆. These phases play a crucial role in the performance of Co-W alloys, which

are utilized in a variety of applications, including high-temperature structural materials and

magnetic devices.[3] The formation of these intermetallic phases can significantly influence the

mechanical and magnetic properties of the alloys.

Phases and Crystal Structures
The Co-W system is characterized by the presence of two main intermetallic compounds:

Co₃W and the μ-phase Co₇W₆. The stability and formation of these phases are dictated by the

Co-W phase diagram.

Co₃W
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The Co₃W intermetallic compound is known to exist in two primary crystal structures: a high-

temperature cubic L1₂ phase and a lower-temperature hexagonal D0₁₉ phase. The L1₂

structure is often a strengthening phase in cobalt-based superalloys.[4][5]

Co₇W₆ (μ-phase)
The Co₇W₆, or μ-phase, is a tetrahedrally close-packed structure.[6] It possesses a trigonal

crystal system with the R-3m space group.[7] The structure is complex, consisting of alternating

layers.[8]

The logical relationship between the elemental constituents and the resulting intermetallic

compounds in the Co-W system can be visualized as a progression from a solid solution to the

formation of distinct ordered phases.
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Phase formation in the Co-W system.

Quantitative Data Presentation
The following tables summarize the key quantitative data for the Co₃W and Co₇W₆ intermetallic

compounds.

Table 1: Crystallographic Data of Co-W Intermetallic Compounds
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Compound Formula
Crystal
System

Space
Group

Pearson
Symbol

Prototype

Co₃W (L1₂) Co₃W Cubic Pm-3m cP4 Cu₃Au

Co₃W (D0₁₉) Co₃W Hexagonal P6₃/mmc hP8 Ni₃Sn

Co₇W₆ Co₇W₆ Trigonal R-3m hR39 Fe₇W₆

Table 2: Lattice Parameters of Co-W Intermetallic Compounds

Compo
und

a (Å) b (Å) c (Å) α (°) β (°) γ (°)
Referen
ce

Co₇W₆ 4.58 4.58 50.95 90 90 120 [7]

Table 3: Mechanical Properties of Co-W Based Alloys
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Material Property Value Temperature Reference

Co₃(Al,W)
0.2% Flow

Stress
410 MPa Room Temp. [9][10]

Co₃(Al,W)
Compressive

Ductility
>10% Room Temp. [9][10]

Co₃(Al,W)
0.2% Flow

Stress
382 MPa 1193 K [9][10]

Co₃(Al,W)
Compressive

Ductility
~10% 1193 K [9][10]

Co-W Alloy (30%

W)

Microhardness

(as plated)
724 HV Room Temp. [11]

Co-W Alloy (30%

W)

Microhardness

(heat treated

400°C)

223 HV Room Temp. [11]

Co-W Alloy (30%

W)

Microhardness

(heat treated

600°C)

211 HV Room Temp. [11]

Table 4: Magnetic Properties of Co-W Based Alloys
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Material Property Value Conditions Reference

Cobalt (pure)
Curie

Temperature
~1115 °C [12][13]

Co₃(Al,W) alloys
Coercive Force

(Hc)
1 - 500 Oe

Increasing W

content (4.6 to

12.6 at%)

[4]

Co₃(Al,W) alloys
Saturation

Magnetization
86 - 12 emu/g

Decreasing with

increasing W

content

[4]

Co₇W₆
Magnetic

Moment
13.01 µB/f.u. [7]

Experimental Protocols
The synthesis and characterization of Co-W intermetallic compounds involve a range of

standard and advanced materials science techniques.

Synthesis of Co-W Intermetallic Compounds
4.1.1. Arc Melting A common method for producing bulk Co-W alloys is arc melting.

Materials: High-purity cobalt (99.9%) and tungsten (99.9%) pieces.

Procedure:

The constituent metals are weighed to the desired stoichiometric ratio.

The metals are placed in a water-cooled copper hearth within a vacuum chamber.

The chamber is evacuated to a high vacuum and then backfilled with an inert gas (e.g.,

argon).

A tungsten electrode is used to strike an arc, melting the metals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://ssmalloys.com/is-cobalt-magnetic/
https://www.okonrecycling.com/magnet-recycling-and-applications/magnet-technology/cobalt-magnetic-ferromagnetic-properties/
https://www.ripublication.com/ijaer17/ijaerv12n23_95.pdf
https://www.ripublication.com/ijaer17/ijaerv12n23_95.pdf
https://next-gen.materialsproject.org/materials/mp-1105377
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14726072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molten alloy is allowed to solidify. To ensure homogeneity, the resulting ingot is

typically flipped and re-melted several times.

4.1.2. Electrodeposition For thin films and coatings, electrodeposition is a versatile technique.

[11][14]

Electrolyte Bath Composition: An alkaline bath is often used, containing:

Cobalt sulfate (CoSO₄·7H₂O) as the cobalt source.

Sodium tungstate (Na₂WO₄) as the tungsten source.

Complexing agents such as diammonium hydrogen citrate or sodium potassium tartrate.

[11][14]

Additives like glycerol can be used as a brightener.[14]

Substrate: A conductive substrate, such as copper, is prepared by polishing and cleaning.

[11]

Deposition Parameters:

The pH of the bath is maintained in the alkaline range.

Deposition is carried out at a specific current density.

The temperature is typically room temperature, and the solution is agitated.[14]

Characterization of Co-W Intermetallic Compounds
A generalized workflow for the characterization of synthesized Co-W intermetallic compounds

is depicted below.
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Experimental workflow for Co-W compounds.

4.2.1. X-ray Diffraction (XRD) XRD is fundamental for identifying the phases present and

determining their crystal structures.

Sample Preparation: Samples can be in the form of powder or bulk material with a polished

surface.

Instrumentation: A standard diffractometer with a Cu Kα radiation source is commonly used.

Data Analysis: The resulting diffraction pattern is analyzed by comparing the peak positions

and intensities to standard diffraction data for known phases (e.g., from the ICDD database).

Lattice parameters can be refined from the diffraction data.

4.2.2. Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX)

SEM is used to observe the microstructure of the alloys, while EDX provides elemental

composition analysis.[14]
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Sample Preparation: Samples are typically mounted in a conductive resin, followed by

grinding and polishing to a mirror finish.[15]

Imaging: Secondary electron (SE) imaging provides topographical information, while

backscattered electron (BSE) imaging provides compositional contrast.

Analysis: EDX is used to perform point analysis or elemental mapping to determine the

chemical composition of the different phases observed in the microstructure.[14]

4.2.3. Transmission Electron Microscopy (TEM) TEM allows for high-resolution imaging of the

crystal structure and defects.

Sample Preparation: Thin foils are prepared from the bulk material, typically by mechanical

grinding followed by ion milling to achieve electron transparency.

Analysis: Selected area electron diffraction (SAED) patterns can be used to identify the

crystal structure of individual grains. High-resolution TEM (HRTEM) can be used to visualize

the atomic arrangement and study defects such as dislocations and stacking faults.[6]

4.2.4. Mechanical Property Testing Vickers microhardness testing and compression testing are

common methods to evaluate the mechanical properties.

Microhardness: A Vickers indenter is pressed into the polished surface of the sample with a

specific load for a set duration. The size of the resulting indentation is measured to calculate

the hardness.

Compression Testing: Cylindrical or rectangular specimens are compressed at a constant

strain rate at various temperatures to determine properties like yield strength and ductility.[9]

4.2.5. Magnetic Property Measurements A Vibrating Sample Magnetometer (VSM) or a

Superconducting Quantum Interference Device (SQUID) magnetometer are used to

characterize the magnetic properties.[4]

Procedure: A small sample is placed in the magnetometer, and the magnetic moment is

measured as a function of the applied magnetic field and temperature.
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Data Obtained: This allows for the determination of saturation magnetization, coercivity, and

the Curie temperature.[4]

Conclusion
The intermetallic compounds Co₃W and Co₇W₆ are integral to the behavior of cobalt-tungsten

alloys. Their distinct crystal structures and properties significantly impact the overall

performance of these materials. A thorough understanding of their formation, structure, and

properties, as detailed in this guide, is essential for the design and development of advanced

Co-W based materials for high-performance applications. The experimental protocols outlined

provide a foundation for the synthesis and comprehensive characterization of these important

intermetallic phases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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